![molecular formula C26H26FN5O B1680826 2-(3,5-Dimethylphenoxy)-4-[1-(piperidine-4-yl)-4-(4-fluorophenyl)-5-imidazolyl]pyrimidine](/img/structure/B1680826.png)
2-(3,5-Dimethylphenoxy)-4-[1-(piperidine-4-yl)-4-(4-fluorophenyl)-5-imidazolyl]pyrimidine
Overview
Description
SB-284851 is a chemical compound known for its inhibitory effects on specific proteins involved in various cellular processes. It is particularly noted for its role as an inhibitor of bromodomain-containing protein 4, p38 alpha, and bromodomain testis-specific protein
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of SB-284851 involves multiple steps, including the formation of key intermediates and their subsequent reactions. The exact synthetic route and reaction conditions are proprietary and detailed information is often restricted to research publications and patents .
Industrial Production Methods
Industrial production methods for SB-284851 are not widely documented in public literature. Typically, such compounds are produced in specialized facilities with stringent quality control measures to ensure high purity and consistency .
Chemical Reactions Analysis
Types of Reactions
SB-284851 undergoes various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.
Substitution: This reaction involves the replacement of one atom or group of atoms with another.
Common Reagents and Conditions
Common reagents used in the reactions involving SB-284851 include oxidizing agents, reducing agents, and various catalysts. The specific conditions, such as temperature and pH, depend on the desired reaction and the nature of the reagents used .
Major Products
The major products formed from the reactions of SB-284851 depend on the type of reaction and the reagents used. For example, oxidation may yield oxidized derivatives, while reduction may produce reduced forms of the compound .
Scientific Research Applications
SB-284851 has a wide range of scientific research applications, including:
Chemistry: Used as a tool compound to study the inhibition of specific proteins.
Biology: Investigated for its effects on cellular processes and signaling pathways.
Medicine: Explored for its potential therapeutic applications in cancer and inflammatory diseases.
Industry: Utilized in the development of new drugs and therapeutic agents
Mechanism of Action
SB-284851 exerts its effects by inhibiting specific proteins, such as bromodomain-containing protein 4, p38 alpha, and bromodomain testis-specific protein. These proteins are involved in various cellular processes, including gene expression and inflammation. By inhibiting these proteins, SB-284851 can modulate signaling pathways and reduce the production of inflammatory cytokines .
Comparison with Similar Compounds
Similar Compounds
SB-203580: Another inhibitor of p38 alpha, but with different selectivity and potency.
JQ1: A bromodomain inhibitor with a broader range of targets compared to SB-284851.
VX-702: A p38 alpha inhibitor with distinct chemical properties and applications.
Uniqueness
SB-284851 is unique due to its dual inhibitory effects on both bromodomain-containing protein 4 and p38 alpha. This dual inhibition makes it a valuable tool for studying the interplay between these proteins and their roles in disease processes .
properties
Molecular Formula |
C26H26FN5O |
|---|---|
Molecular Weight |
443.5 g/mol |
IUPAC Name |
2-(3,5-dimethylphenoxy)-4-[5-(4-fluorophenyl)-3-piperidin-4-ylimidazol-4-yl]pyrimidine |
InChI |
InChI=1S/C26H26FN5O/c1-17-13-18(2)15-22(14-17)33-26-29-12-9-23(31-26)25-24(19-3-5-20(27)6-4-19)30-16-32(25)21-7-10-28-11-8-21/h3-6,9,12-16,21,28H,7-8,10-11H2,1-2H3 |
InChI Key |
UVLWMBRFRAMDOW-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC(=C1)OC2=NC=CC(=N2)C3=C(N=CN3C4CCNCC4)C5=CC=C(C=C5)F)C |
Canonical SMILES |
CC1=CC(=CC(=C1)OC2=NC=CC(=N2)C3=C(N=CN3C4CCNCC4)C5=CC=C(C=C5)F)C |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
SB-284851-BT; SB 284851 BT; SB284851BT; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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